Cas no 81702-31-0 ((2S,5S)-2,5-Pyrrolidinedicarboxylicacid)

• Product name: (2S,5S)-2,5-Pyrrolidinedicarboxylicacid
• CAS No: 81702-31-0
• MF: C₆H₉NO₄
• MW: 159.13996
• CID: 60360
• PubChem ID: 11744903

(2S,5S)-2,5-Pyrrolidinedicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-2,5-Pyrrolidinedicarboxylic acid
• AMY13884
• 2,5-Pyrrolidinedicarboxylic acid, (2S-trans)-
• 49653-02-3
• (2S,5S)-Pyrrolidine-2,5-dicarboxylic acid
• 2,5-Pyrrolidinedicarboxylicacid, (2S,5S)-
• DTXSID50471605
• Rel-(2R,5R)-pyrrolidine-2,5-dicarboxylic acid
• 2,5-Pyrrolidinedicarboxylicacid,(2S,5S)-(9CI)
• SCHEMBL13973941
• 81702-31-0
• (2S,5S)-2,5-Pyrrolidinedicarboxylicacid

• Inchi： InChI=1S/C6H9NO4/c8-5(9)3-1-2-4(7-3)6(10)11/h3-4,7H,1-2H2,(H,8,9)(H,10,11)
• InChI Key： ZKXSPYPKBXRBNP-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)CCC1C(O)=O

Computed Properties

• Exact Mass: 159.05315777g/mol
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 420.296°C at 760 mmHg
• Flash Point: 207.988°C
• Refractive Index: 1.535
• PSA: 86.63000
• LogP: -0.39500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives